Cas no 2901106-50-9 (Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate)

• Product Name: Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate
• CAS No: 2901106-50-9
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 6796338
• PubChem ID: 168485879
• Update Time: 2025-05-24

Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• MFCD34758718
• SY349309
• 2901106-50-9
• Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate

• Inchi： 1S/C12H15BrO4/c1-3-17-12(15)7-10(14)8-4-5-9(13)11(6-8)16-2/h4-6,10,14H,3,7H2,1-2H3
• InChI Key： OXPNZUNVOPBWDL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(CC(=O)OCC)O

Computed Properties

• Exact Mass: 302.01537g/mol
• Monoisotopic Mass: 302.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate

Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate (CAS No. 2901106-50-9): A Comprehensive Overview

Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate, identified by its CAS number 2901106-50-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of both 4-bromo-3-methoxyphenyl and hydroxypropanoate moieties makes it a versatile intermediate for the development of novel therapeutic agents.

The compound's structure is characterized by a phenyl ring substituted with a bromine atom at the fourth position and a methoxy group at the third position, coupled with a hydroxypropanoate ester group. This specific configuration imparts distinct chemical properties that make it valuable in organic synthesis. The hydroxypropanoate moiety, in particular, is known for its reactivity in various biochemical pathways, which could be exploited for the design of bioactive molecules.

In recent years, there has been growing interest in the development of molecules that can modulate neurological and inflammatory pathways. The Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate structure has shown promise in preliminary studies as a potential scaffold for such applications. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new pharmacological targets. The bromine substituent, for instance, can serve as a handle for further functionalization, allowing chemists to tailor the molecule's properties to specific needs.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule drugs. The combination of the hydroxypropanoate ester and the aromatic ring system provides multiple sites for chemical modification. This flexibility is crucial for drug design, as it allows for the optimization of pharmacokinetic and pharmacodynamic properties. Recent advances in computational chemistry have enabled researchers to predict the behavior of such molecules with greater accuracy, facilitating the identification of lead compounds.

The pharmaceutical industry has been particularly interested in compounds that exhibit both anti-inflammatory and neuroprotective effects. The structural features of Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate suggest that it may interfere with pathways involved in these conditions. For example, studies have indicated that similar compounds can inhibit the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, the hydroxypropanoate moiety has been associated with interactions that could modulate neurotransmitter release.

In academic research, Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate has been used as a building block for more complex molecules. Its reactivity allows for the introduction of diverse functional groups, enabling chemists to explore new chemical spaces. This approach has led to the discovery of several novel compounds with interesting biological activities. The ease with which this molecule can be modified makes it an attractive choice for synthetic chemists working on drug discovery projects.

The synthesis of Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate involves multi-step organic reactions that highlight its synthetic utility. Key steps include bromination of a methoxymethyl-substituted phenol followed by esterification with hydroxypropionic acid derivatives. These reactions showcase modern synthetic methodologies and demonstrate how functional group transformations can be used to construct complex molecules efficiently.

As our understanding of biological systems continues to expand, so does our appreciation for molecules like Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate. The ability to fine-tune its structure allows researchers to address specific biological targets with high precision. This precision is essential for developing drugs that are both effective and safe. By leveraging computational tools and innovative synthetic strategies, scientists are paving the way for new therapeutic interventions.

The future prospects for Ethyl 3-(4-Bromo-3-methoxyphenyl)-3-hydroxypropanoate are promising, given its versatility and potential applications. Ongoing research aims to explore its role in treating various diseases by modulating key biological pathways. As more data becomes available on its properties and interactions, it is likely that this compound will find widespread use in both academic and industrial settings.